[1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine

Specification

• Molecular Formula: C11H19BrN2S
• Molecular Weight: 291.25 g/mol
• IUPAC Name: N-[1-(5-bromothiophen-2-yl)ethyl]-N',N'-dimethylpropane-1,3-diamine
• Standard InChI: InChI=1S/C11H19BrN2S/c1-9(10-5-6-11(12)15-10)13-7-4-8-14(2)3/h5-6,9,13H,4,7-8H2,1-3H3
• Standard InChI Key: ZNNSZHYVKUHXSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)Br)NCCCN(C)C

Introduction

Synthesis Methods

The synthesis of compounds with similar structures typically involves multi-step organic synthesis techniques. Common methods may include:

• Nucleophilic Substitution: Reactions where a nucleophile replaces a leaving group.

• Cross-Coupling Reactions: Useful for forming carbon-carbon bonds between the thiophene ring and other organic fragments.

• Reductive Amination: For introducing the amino group.

These steps require careful control of reaction conditions to optimize yield and purity.

Potential Applications

While specific applications of [1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine are not detailed, compounds with similar structures are often explored for their biological activity. This includes potential roles in therapeutic applications, such as neuropharmacology or as ligands for specific receptors.

Application Area	Potential Role
Neuropharmacology	Potential ligands for neurotransmitter receptors.
Therapeutic Agents	Could serve as precursors or lead compounds for drug development.

Research Findings and Future Directions

• Biological Activity: Assessing the compound's ability to interact with biological targets.

• Toxicity Studies: Evaluating its safety profile.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound to enhance desired properties.

Comparative Analysis with Similar Compounds

Compounds with structural similarities to [1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine include:

Compound	Structural Features	Unique Aspects
[(5-Bromothiophen-2-YL)methyl][2-(dimethylamino)ethyl]amine	Bromothiophene and dimethylamino group	Different alkyl chain length
[(5-Bromothiophen-3-YL)methyl][2-(dimethylamino)ethyl]amine	Similar thiophene structure	Variation in bromine position
[(5-Bromothiophen-2-YL)methyl][3-(dimethylamino)propyl]amine	Similar functional groups	Different alkyl chain length

These comparisons can provide insights into how structural variations affect biological activity and chemical properties.